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Compound of Interest

Compound Name: 2-Chloroacetamide-d4

Cat. No.: B119449

An In-depth Technical Guide to the Safe Handling of 2-Chloroacetamide-d4

For researchers, scientists, and drug development professionals, the safe handling of
deuterated compounds is paramount. This guide provides a comprehensive overview of the
safety data and handling procedures for 2-Chloroacetamide-d4 (CAS: 122775-20-6). While
specific safety data for the deuterated form is limited, the information presented here is based
on the well-documented profile of its non-deuterated parent compound, 2-Chloroacetamide
(CAS: 79-07-2), a standard practice for assessing the safety of isotopically labeled compounds.

Chemical and Physical Properties

2-Chloroacetamide-d4 is the deuterium-labeled version of 2-Chloroacetamide.[1] The primary
physical difference is its molecular weight. 2-Chloroacetamide is a colorless to yellow
crystalline solid with a characteristic odor.[2][3] It is readily soluble in water.[2]

Table 1: Physical and Chemical Properties
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2-Chloroacetamide-

Property o 2-Chloroacetamide  Source(s)
CAS Number 122775-20-6 79-07-2 [2][4]
Molecular Formula C2D4CINO C2H4CINO [2][5]
Molecular Weight 97.54 g/mol 93.51 g/mol [2][41[5]

] ) Colorless crystals or
Appearance White Solid o [2][6]
white fine powder

Melting Point Not Available 120 °C [2]
Flash Point Not Available 170 °C [21[7]
Solubility in Water Not Available 90 g/L at 25 °C [2]

| Vapor Pressure | Not Available | 0.07 hPa at 20 °C |[2] |

Hazard Identification and Classification

2-Chloroacetamide is classified as a hazardous substance.[8] It is toxic if swallowed, may
cause an allergic skin reaction, and is suspected of damaging fertility or the unborn child.[9]

Table 2: GHS Hazard Classification for 2-Chloroacetamide

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed
) o H317: May cause an allergic
Skin Sensitization 1 _ _
skin reaction
] o H361: Suspected of damaging
Reproductive Toxicity 2

fertility or the unborn child

| Hazardous to the Aquatic Environment, Acute | 3 | H402: Harmful to aquatic life |

Signal Word: Danger[10]
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Hazard Pictograms:
o GHSO06: Toxic[2]
o GHSO08: Health hazard[2]

Toxicological Data

Toxicological studies have been conducted on the parent compound, 2-Chloroacetamide.
Animal experiments indicate that ingestion of less than 40 grams may be fatal or cause serious
health damage to an individual.[8] Chronic exposure may have adverse reproductive effects, as
animal studies have shown testicular atrophy at certain concentrations.[11]

Table 3: Acute Toxicity Data for 2-Chloroacetamide

Test Species Route LD50 Value Source(s)
LD50 Rat Oral 138 mgl/kg [2][12]
LD50 Mouse Oral 155 mg/kg [12]

LD50 Rabbit Oral 122 mgl/kg [12]

LD50 Dog Oral 31 mg/kg [11]

| LC50 | Goldfish | - | 19.8 mg/L, 96 h |[2][13] |

Experimental Protocols and Methodologies
Safe Handling and Storage Protocol

This protocol outlines the essential steps for safely managing 2-Chloroacetamide-d4 in a
laboratory setting.
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Caption: Workflow for the safe handling of 2-Chloroacetamide-d4.
Methodology Details:

e Receiving and Storage: Upon receipt, inspect containers for damage or leaks.[8] Store the
compound in its original, tightly sealed container in a cool, dry, and well-ventilated area.[8]
[12] The storage location should be separated from strong oxidants, acids, and bases and
should not have drain or sewer access.[7] It should be kept locked up or in an area only
accessible to authorized personnel.

o Engineering Controls: All handling procedures must be conducted in a chemical fume hood
to minimize inhalation exposure. Facilities should be equipped with an eyewash station and
a safety shower.[12]

» Personal Protective Equipment (PPE):

o Eye Protection: Wear appropriate chemical safety goggles or a face shield.[7][12] Contact
lenses should not be worn as they can absorb and concentrate irritants.[8]

o Skin Protection: Wear chemical-protective gloves (e.g., PVC).[8] Select gloves with a high
protection class (breakthrough time >240 minutes) for prolonged contact.[8] A lab coat or
overalls should be worn to prevent skin contact.[8][12]
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o Respiratory Protection: If engineering controls are insufficient, a NIOSH-approved
respirator may be necessary.[8][12]

e Hygiene: Do not eat, drink, or smoke in the handling area.[8][10] Wash hands thoroughly
with soap and water after handling the material.[8][12] Contaminated work clothing should be
laundered separately before reuse.[8]

Accidental Release and First Aid Protocols

Prompt and correct response to an accidental exposure or spill is critical.

Exposure or Spill Oceurs

i xposure
- First Aid Measures
SpllLBe:ponse
Skin Contact: EoGmE Inhalation: Ingestion
Evacuate and secure area. - Immediately flush with plenty of water for at least 15 mins. % 2 - Move to fresh air. - Do NOT induce vomiting.
- Immediately flush eyes with plenty of water for at least 15 mins.
Move upwind. - Remove contaminated clothing e e - If not breathing, give artificial respiration. - Rinse mouth with water.

- Get immediate medical aid - Get immediate medical aid. Get immediate medical aid

Alert emergency responders.

Wear full protective clothing
and breathing apparatus.

Contain spill with sand,

earth, or vermiculite.
Prevent entry into drain:

Collect material into labeled
containers for disposal
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Caption: Emergency response plan for spills and personnel exposure.
Methodology Details:
o Spill Cleanup:

o Minor Spills: Remove all ignition sources.[8] Use dry clean-up procedures to avoid
generating dust.[8] Sweep up the material and place it in a suitable, labeled container for
disposal.[12]

o Major Spills: Evacuate personnel and move upwind.[8] Wear full body protective clothing
with breathing apparatus.[8] Prevent the spillage from entering drains or water courses.[8]
Contain the spill with sand, earth, or vermiculite, then collect the recoverable product into
labeled containers for disposal.[8]

o First Aid:

o In case of skin contact: Immediately flush the skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes.[12] Seek immediate medical
attention.[9][12]

o In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[12] Seek immediate medical attention.[9]
[12]

o If inhaled: Move the person to fresh air. If breathing has stopped, provide artificial
respiration.[9] Do not use mouth-to-mouth resuscitation.[12] Seek immediate medical
attention.[9][12]

o If swallowed: Do NOT induce vomiting.[9][12] If the person is conscious and alert, rinse
their mouth and have them drink 2-4 cupfuls of milk or water.[12] Seek immediate medical
attention.[9][12]

Stability and Reactivity

e Chemical Stability: The compound is stable under normal temperatures and pressures.[12]
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» Conditions to Avoid: Avoid dust generation, excess heat, and incompatible materials.[12] The
fine grinding of the solid can create dust clouds that may form an explosive mixture with air.

[8]

e Incompatible Materials: Strong reducing agents, strong acids, strong bases, and strong
oxidizing agents.[7][12]

e Hazardous Decomposition Products: Upon heating or combustion, it may produce toxic and
irritating fumes, including chlorine, nitrogen oxides, carbon monoxide, and carbon dioxide.
[10][12]

Fire-Fighting Measures

o Extinguishing Media: Use water spray, foam, dry chemical powder, or carbon dioxide.[8][10]

o Specific Hazards: The solid is combustible but propagates flame with difficulty.[8] Dust
clouds may form an explosive mixture with air.[8] During a fire, irritating and highly toxic
gases may be generated.[12]

» Fire-Fighter Instructions: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.[12] Cool fire-exposed containers with a water spray from a protected
location.[8] Do not allow firefighting water to enter drains.[10]

Disposal Considerations

Waste material should be treated as hazardous. Dispose of contents and containers in
accordance with local, regional, and national regulations.[9] It is recommended to use a
licensed professional waste disposal service.[13] One method is to dissolve the material in a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
scrubber.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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